![molecular formula C20H17Cl2N3O4S B2435364 N-(4-(2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide CAS No. 921559-05-9](/img/structure/B2435364.png)
N-(4-(2-((3,4-dichlorophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,5-dimethoxybenzamide
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Overview
Description
Thiazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities . They are often used in medicinal chemistry for their anti-inflammatory, analgesic, and anti-viral properties .
Synthesis Analysis
The synthesis of similar compounds often involves the condensation of certain precursors . For example, the synthesis of 4-chloro-6 (phenylamino)-1,3,5-triazin-2-yl)amino-4- (2,4 dichlorophenyl)thiazol-5-yl-diazenyl)phenyl involved the condensation of cyanuric chloride with aniline .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using various spectroscopic techniques . Density functional theory (DFT) is often used to evaluate the stability, nature of bonding, and reactivity of these compounds .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve interactions with proteins. For example, one study found that a similar compound exhibited binding affinity for two SARS-COV-2 proteins .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied using DFT. This includes evaluating hyper-conjugative interactions within the molecules, which account for the bioactivity of the compound .Scientific Research Applications
Antiviral Activity
The compound has been found to have antiviral activity . Specifically, it has shown effectiveness against the tobacco mosaic virus. This suggests potential applications in the development of new antiviral drugs or treatments .
Antibacterial Activity
Research has indicated that the compound has antibacterial activity . It has been found to be effective against both Gram-positive and Gram-negative bacteria. This opens up possibilities for its use in the creation of new antibacterial agents .
Antifungal Activity
The compound has also demonstrated antifungal properties . This suggests that it could be used in the development of new antifungal treatments .
Anticancer Activity
The compound has shown potential as an anticancer agent . It has been found to be particularly effective against breast cancer cell lines. This suggests that it could be used in the development of new treatments for breast cancer .
Herbicidal Properties
The compound has been found to have herbicidal properties . This suggests potential applications in agriculture, particularly in the development of new herbicides .
Inhibition of Human Recombinant Serotonin
The compound has been found to inhibit human recombinant serotonin . This suggests potential applications in the treatment of conditions related to serotonin, such as depression .
Synthesis of Important Triazolinone Herbicide Sulfentrazone
The compound is a key intermediate for the synthesis of the important triazolinone herbicide Sulfentrazone . This suggests potential applications in the production of this herbicide .
Antiproliferative Agents
The compound has shown potential as an antiproliferative agent . This suggests that it could be used in the development of new treatments for conditions characterized by abnormal cell growth, such as cancer .
Mechanism of Action
Target of Action
The compound, also known as N-(4-{[(3,4-dichlorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-3,5-dimethoxybenzamide, is a derivative of 2-aminothiazole . The 2-aminothiazole scaffold is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . It has shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines . .
Mode of Action
It is known that 2-aminothiazole derivatives, to which this compound belongs, have shown significant anticancer activity . They are believed to interact with cancer cells, inhibiting their growth and proliferation .
Biochemical Pathways
2-aminothiazole derivatives have been associated with anticancer activity, suggesting they may interact with pathways related to cell growth and proliferation .
Result of Action
As a derivative of 2-aminothiazole, it is expected to exhibit anticancer activity, potentially leading to the inhibition of cancer cell growth and proliferation .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[4-[2-(3,4-dichloroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,5-dimethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17Cl2N3O4S/c1-28-14-5-11(6-15(9-14)29-2)19(27)25-20-24-13(10-30-20)8-18(26)23-12-3-4-16(21)17(22)7-12/h3-7,9-10H,8H2,1-2H3,(H,23,26)(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAJDQHKSMXTEMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)Cl)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17Cl2N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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